Cas no 1797632-31-5 (N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline)

• Product Name: N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline
• CAS No: 1797632-31-5
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 5372032
• Update Time: 2025-05-30

N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline Chemical and Physical Properties

Names and Identifiers

• [3-(dimethylamino)phenyl]-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline

• Inchi： 1S/C16H24N2O3S/c1-12(2)11-22(20,21)15-9-18(10-15)16(19)13-6-5-7-14(8-13)17(3)4/h5-8,12,15H,9-11H2,1-4H3
• InChI Key： CJWKFRSAHHCMKG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(N1CC(S(CC(C)C)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline

Professional Introduction to N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline (CAS No. 1797632-31-5)

N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline, a compound with the chemical identifier CAS No. 1797632-31-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, characterized by its N,N-dimethyl substituents and the presence of an azetidine ring, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular framework of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline is designed to interact with biological targets in a highly specific manner. The azetidine ring, a six-membered heterocyclic structure, is known for its ability to mimic certain natural amino acid residues, which can be exploited in the design of enzyme inhibitors and receptor modulators. The 2-methylpropanesulfonyl group appended to the azetidine ring introduces a sulfonamide moiety, which is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This combination of structural features positions the compound as a versatile tool for investigating novel therapeutic strategies.

In recent years, there has been growing interest in the development of small molecule inhibitors that target protein-protein interactions (PPIs). N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline has been identified as a potential lead compound in this context. Its unique structural motif allows it to disrupt or modulate PPIs, which are often implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a valuable asset in the quest for new anti-cancer agents.

The synthesis of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step in its synthesis is the formation of the azetidine ring, which can be achieved through various cyclocondensation reactions. The introduction of the 2-methylpropanesulfonyl group is typically accomplished via sulfonylation reactions, where appropriate sulfonyl chlorides are reacted with nucleophilic centers on the azetidine scaffold. The final step involves the N,N-dimethylation of aniline derivatives, which is commonly performed using dimethyl sulfate or methyl iodide in the presence of a base.

The pharmacological profile of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline has been extensively evaluated in vitro using various biochemical assays. These studies have revealed that the compound exhibits significant binding affinity to several target proteins, including those involved in cell signaling pathways and metabolic processes. Notably, it has shown promise as an inhibitor of Janus kinases (JAKs), which play a crucial role in inflammation and immune responses. The ability of this compound to modulate JAK activity has led to its investigation as a potential therapeutic agent for autoimmune diseases and chronic inflammation.

Further preclinical studies have explored the pharmacokinetic properties of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline. These studies have demonstrated that the compound exhibits favorable solubility and bioavailability, suggesting its potential for oral administration. Additionally, preliminary toxicology assessments have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings are encouraging and pave the way for further development into clinical trials.

The impact of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline extends beyond its immediate pharmacological applications. Its unique structural features make it an excellent scaffold for structure-based drug design (SBDD). By leveraging computational methods such as molecular docking and homology modeling, researchers can identify additional binding pockets and optimize the compound's activity against various targets. This approach has already led to the discovery of novel analogs with enhanced potency and selectivity.

The future directions for research on N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline are numerous and exciting. One area of focus is the exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with its target proteins can provide insights into its therapeutic effects and help identify potential off-target interactions that may need to be addressed during drug development.

Another promising avenue is the investigation of combination therapies involving N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline with other drugs or small molecules. Such combinations can potentially synergize their effects, leading to improved treatment outcomes for patients suffering from complex diseases like cancer or autoimmune disorders. Preclinical studies are underway to evaluate these combination strategies and determine their feasibility in clinical settings.

The development of new methodologies for synthesizing derivatives of N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline is also an important area of research. Advances in synthetic chemistry can not only improve the efficiency and scalability of production but also enable access to novel analogs with tailored properties. Techniques such as flow chemistry and automated synthesis platforms are being explored to facilitate these efforts.

In conclusion, N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline (CAS No. 1797632-31-5) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features make it a versatile tool for modulating protein-protein interactions and exploring new therapeutic strategies. With ongoing research focused on understanding its mechanism of action, optimizing its pharmacological properties, and developing novel derivatives, this compound holds great promise for improving human health outcomes.